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Introduction

Silicon monoxide (SiO), a compound with silicon in the +2 oxidation state, has garnered
significant interest across various scientific and industrial fields. In its gaseous form, it exists as
a diatomic molecule, while its solid form is a brown/black polymeric glassy material.[1] This
technical guide provides an in-depth exploration of the historical milestones in the discovery of
silicon monoxide and a detailed overview of its synthesis methodologies, both past and
present. The information is tailored for researchers, scientists, and professionals in drug
development who may encounter or utilize silicon-based materials in their work.

Historical Discovery and Early Synthesis

The journey to understanding and isolating silicon monoxide was a gradual process marked
by the contributions of several key figures in the late 19th and early 20th centuries.

Key Historical Milestones

The initial observations and subsequent successful synthesis of silicon monoxide unfolded
over several decades, with each researcher building upon the work of their predecessors.
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Year Researcher(s) Key Contribution

First reported the formation of
1887 Charles F. Maybery a substance believed to be
SiO.[1]

Attempted to synthesize SiO
1890 Clemens Winkler by heating silicon dioxide with
silicon.[1][2][3]

Successfully synthesized and
1905 Henry Noel Potter characterized SiO using an

electric furnace.[1]

Early Experimental Approaches

The first successful synthesis of silicon monoxide involved high-temperature reactions, a
principle that still forms the basis of modern production methods.

The first documented report on the formation of what was likely silicon monoxide came from
the American chemist Charles F. Maybery.[1]

Experimental Protocol (Inferred):
¢ Reactants: Silica (silicon dioxide, SiOz) and charcoal (carbon, C).
o Apparatus: An electric furnace was used to achieve the necessary high temperatures.

e Procedure: Silica was reduced with charcoal in the absence of metals. The resulting
substance was observed at the interface between the charcoal and silica particles.

o Observations: Maybery described the product as an amorphous, greenish-yellow substance
with a vitreous luster. Based on its chemical properties, specific gravity, and combustion
analysis, he deduced the substance to be silicon monoxide.[1]

The renowned German chemist Clemens Winkler, known for his discovery of germanium,
attempted to synthesize silicon monoxide through a different reaction.[1][2][3]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/Silicon_monoxide
https://en.wikipedia.org/wiki/Silicon_monoxide
https://en.wikipedia.org/wiki/Clemens_Winkler
https://encyclopedia.pub/entry/34810
https://en.wikipedia.org/wiki/Silicon_monoxide
https://www.benchchem.com/product/b154825?utm_src=pdf-body
https://www.benchchem.com/product/b154825?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silicon_monoxide
https://www.benchchem.com/product/b154825?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silicon_monoxide
https://www.benchchem.com/product/b154825?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silicon_monoxide
https://en.wikipedia.org/wiki/Clemens_Winkler
https://encyclopedia.pub/entry/34810
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol:

Reactants: Silicon dioxide (SiO2) and elemental silicon (Si).
Apparatus: A combustion furnace.
Procedure: A mixture of SiOz and Si was heated in the furnace.

Results: Winkler was unable to produce silicon monoxide because the temperature of his
combustion furnace, around 1000 °C, was insufficient to initiate the reaction.[1] This led him
to incorrectly conclude that SiO did not exist.[2][3]

Building on Winkler's approach, Henry Noel Potter, an American engineer, successfully

synthesized and characterized silicon monoxide.[1] His work is also detailed in his 1907

patent.[4]

Experimental Protocol:

Reactants: Granular silicon and crushed quartz (a form of silicon dioxide).[4]

Apparatus: An electric furnace capable of reaching higher temperatures than a combustion
furnace.

Procedure: A mixture of silicon and silicon dioxide was heated to approximately 1700 °C in
the electric furnace.[1] The patent also specifies that the reaction could be carried out under
reduced pressure in an indifferent atmosphere.[4]

Results: Potter observed the generation of silicon monoxide and proceeded to investigate
the properties and applications of its solid form.[1]

Historical Timeline of Silicon Monoxide Discovery and Synthesis
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1887: Charles F. Maybery initial observation Winkler's method

Reports formation of a substance
believed to be SiO from SiO2 and Carbon.

Click to download full resolution via product page

Caption: A timeline illustrating the key milestones in the historical discovery and synthesis of
silicon monoxide.

Modern Synthesis of Silicon Monoxide

The foundational methods of high-temperature reduction remain the primary routes for the
commercial production of silicon monoxide. Modern techniques, however, allow for greater
control over reaction conditions and product purity.

High-Temperature Reduction of Silicon Dioxide with
Silicon

This is the most common method for producing silicon monoxide.[5] The reaction involves
heating a mixture of silicon and silicon dioxide in a vacuum.

Reaction:

SiO2(s) + Si(s) = 2SiO(g)

The gaseous SiO is then condensed to form a solid, amorphous material.
Generalized Experimental Protocol:

o Reactant Preparation: High-purity silicon powder (e.g., 5um, 99.95%) and silicon dioxide
powder (e.g., 10-20um, 99.99%) are used. The reactants are typically mixed in a 1:1 molar
ratio.
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e Furnace Setup: The mixture is placed in a crucible (e.g., alumina) within a high-temperature
vacuum furnace.

e Reaction Conditions: The furnace is evacuated to a pressure of 1-1000 Pa and heated to a
temperature between 1200 °C and 1600 °C at a controlled rate (e.g., 3-5 °C/min). The
temperature is held for a duration of 2 to 90 hours to allow for the sublimation of SiO.

o Condensation: The gaseous silicon monoxide is passed through a transition tube,
maintained at a temperature between 1000 °C and 1600 °C, into a separate condensation
chamber. The condensation chamber is kept at a lower temperature, typically between 200
°C and 1000 °C, to allow the SiO to solidify.

e Product Collection: The condensed, solid silicon monoxide is collected from the
condensation chamber.

o for Mod hesi

Parameter Value Reference
Reaction Temperature 1200 - 1600 °C
~1500 °C [5]

1663 K (1390 °C) (optimized) [6]

Pressure 1-1000 Pa

< 5x10~° torr (for thin films) [7]

Reactant Purity Si: >99.5%, SiO2: >99.5%

Holding Time 2-90 hours

126 min (optimized) [6]

Condensation Temperature 200 - 1000 °C

330 - 480 °C (optimal for 8]

ECAS)

Achievable Yield Up to 92.057% volatilization 6]

ratio
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Generalized Workflow for SiO Synthesis via Si and SiO2 Reduction

Reactant Preparation

Mix High-Purity
Si and SiO2 Powders
(1:1 molar ratio)

High-Temperature Reaction

Heat mixture in a
vacuum furnace
(1200-1600 °C, 1-1000 Pa)

Sublimation [and Transfer

SiO sublimes into
a gaseous phase

:

Gaseous SiO is transferred
through a heated tube
(1000-1600 °C)

Condensation pnd Collection

SiO gas condenses into a
solid in a cooler chamber
(200-1000 °C)

Collect the solid,
amorphous SiO product
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Caption: A generalized experimental workflow for the synthesis of silicon monoxide by the
thermal reduction of silicon dioxide with silicon.

Characterization of Silicon Monoxide

The purity and stoichiometry of synthesized silicon monoxide are crucial for its application.
Several analytical techniques are employed to characterize the material.

o X-ray Diffraction (XRD): Used to determine the crystalline structure of the material.
Amorphous SiO will show broad diffraction peaks, while the presence of crystalline Si or SiO2
impurities can be identified by their characteristic sharp peaks.

e Scanning Electron Microscopy (SEM): Provides information on the morphology and
microstructure of the solid SiO product.

o X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique used to determine
the elemental composition and chemical states of silicon and oxygen, which can help in
verifying the Si:O atomic ratio.

e Thermogravimetric Analysis (TGA): Can be used to study the thermal stability and
decomposition of SiO. The mass gain upon oxidation to SiOz can be used to determine the
initial purity of the Si.[9]

Conclusion

The discovery and synthesis of silicon monoxide represent a significant advancement in
materials science, with a history rooted in the foundational principles of high-temperature
chemistry. From the early observations of Maybery to the systematic investigations of Winkler
and Potter, the path to producing this unique material has been well-documented. Modern
synthesis methods, while based on the same fundamental reactions, have been refined to
allow for precise control over the production of high-purity silicon monoxide. For researchers
and scientists, a thorough understanding of these historical and contemporary synthesis
techniques is essential for the effective utilization of silicon monoxide in advanced
applications, including those in the realm of drug development where silicon-based materials
are increasingly being explored.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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